rac-2,3-Dihydroxypropyloctylsulfoxide
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Overview
Description
“rac-2,3-Dihydroxypropyloctylsulfoxide” is a chemical compound with the molecular formula C11H24O3S . It is also known by the synonym "n-Octyl-rac-2,3-dioxypropylsulfoxide" .
Molecular Structure Analysis
The molecule contains a total of 38 bonds, including 14 non-H bonds, 1 multiple bond, 10 rotatable bonds, 1 double bond, 2 hydroxyl groups, 1 primary alcohol, 1 secondary alcohol, and 1 sulfoxide .Physical and Chemical Properties Analysis
The compound has a molecular weight of 236.37 g/mol . It contains various functional groups, including hydroxyl groups, alcohols, and a sulfoxide . These groups can influence the compound’s reactivity, solubility, and other physical and chemical properties.Scientific Research Applications
Synthesis and Structural Analysis : Research demonstrates the synthesis and structural analysis of related compounds, providing insights into their potential applications in organic and organometallic chemistry. For example, Baker et al. (2012) synthesized axially chiral rac-1-(2-methyl-1H-inden-3-yl)-2-(methylsulfanyl)naphthalene, which was further oxidized to form diastereomeric sulfoxides, and then used to create dichloro[η5:κS-indenyl-sulfanyl and -sulfinyl]rhodium complexes (Baker, R. W., Radzey, Hanna, Lucas, N. T., & Turner, P., 2012).
Catalytic Applications : The compound's derivatives have been used in catalytic processes. Liang et al. (2018) reported a nickel-catalyzed oxidative coupling reaction of phenyl benzyl sulfoxides, demonstrating the potential of sulfoxides in catalysis (Liang, Xiao-xia, Wu, Chen-Ruei, Zheng, Zhipeng, & Walsh, P., 2018).
Chiral Synthesis : It plays a role in the synthesis of chiral compounds. Baker et al. (2005) discussed the enantioselective synthesis of axially chiral 1-(1-naphthyl)isoquinolines and 2-(1-naphthyl)pyridines through sulfoxide ligand coupling reactions (Baker, R. W., Rea, Simon O., Sargent, M. V., Schenkelaars, Elisabeth M.C., Tjahjandarie, T. S., & Totaro, A., 2005).
Pharmacological Research : The compound's derivatives are studied for their pharmacological properties. Butler et al. (1992) investigated the resolution, isolation, and pharmacological characterization of the enantiomers of a benzamide containing a chiral sulfoxide (Butler, B. T., Silvey, G., Houston, D., Borcherding, D., Vaughn, V., McPhail, A., Radzik, D., Wynberg, H., ten Hoeve, W., & van Echten, E., 1992).
Mechanism of Action
- Coronin 1A, a protein involved in actin remodeling, is reduced in Rac2-/- neutrophils, but further immunological stimuli are needed to determine primary granule exocytosis .
- Rac2 interacts with Coronin 1A during activation of human neutrophils by f-Met-Leu-Phe, linking it to granule-related processes .
Target of Action
Mode of Action
Biochemical Pathways
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Properties
IUPAC Name |
3-octylsulfinylpropane-1,2-diol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24O3S/c1-2-3-4-5-6-7-8-15(14)10-11(13)9-12/h11-13H,2-10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIFTWNDKDOBMLN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCS(=O)CC(CO)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.37 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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